Cas no 2229120-69-6 (3,3-difluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3,3-difluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2229120-69-6
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 6571455
• PubChem ID: 165853410
• Update Time: 2025-11-01

3,3-difluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine
• 2229120-69-6
• 3,3-difluoro-2-[2-fluoro-4-(trifluoromethyl)phenyl]propan-1-amine
• EN300-1942793

• Inchi： 1S/C10H9F6N/c11-8-3-5(10(14,15)16)1-2-6(8)7(4-17)9(12)13/h1-3,7,9H,4,17H2
• InChI Key： CJODJUKQIPGIAE-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C(F)(F)F)=CC=1F)F

Computed Properties

• Exact Mass: 257.06391826g/mol
• Monoisotopic Mass: 257.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-2-fluoro-4-(trifluoromethyl)phenylpropan-1-amine

Introduction to 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine (CAS No. 2229120-69-6)

3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine, identified by the CAS number 2229120-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance biological activity and metabolic stability. The structural motif of this molecule, featuring a trifluoromethyl group and fluoro-substituted aromatic rings, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine consists of a propanamine backbone modified with fluorinated aromatic substituents. The trifluoromethyl group (–CF₃) is a key feature known for its ability to modulate lipophilicity and binding affinity, while the fluoro-substituted phenyl ring contributes to electronic and steric properties that can influence interactions with biological targets. Such structural elements are often employed in the design of novel therapeutic agents to improve pharmacokinetic profiles and target specificity.

In recent years, the pharmaceutical industry has increasingly focused on the development of fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can enhance metabolic stability by resisting hydrolysis and oxidation, prolonging the half-life of drugs in vivo. Additionally, fluorine substitution can alter electronic distributions in molecules, leading to improved binding interactions with enzymes and receptors. The compound 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine exemplifies these principles, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting aberrant kinase activity is a major strategy in cancer therapy, and fluorinated analogs have shown promise in this context. The presence of both fluoro and trifluoromethyl groups in 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine may confer enhanced binding affinity to kinase active sites, potentially leading to more effective inhibition.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating immune responses. For instance, fluorinated pyrimidines have been investigated for their immunostimulatory properties, while fluoroalkylated molecules have demonstrated anti-inflammatory effects. The structural features of 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine suggest that it could similarly influence immune pathways by interacting with immunoregulatory targets. This opens up avenues for exploring its therapeutic potential in autoimmune diseases or as an adjuvant in vaccine formulations.

The synthesis of 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine presents unique challenges due to the complexity of introducing multiple fluorine atoms at specific positions. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed fluorination techniques, are often employed to achieve high regioselectivity and yield. The development of efficient synthetic routes is crucial for scaling up production and enabling further preclinical studies.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine to various biological targets. These simulations help predict how the compound might interact with proteins or nucleic acids at an atomic level. The results from such studies can guide experimental design by highlighting key structural features that contribute to binding affinity or selectivity.

The pharmacokinetic properties of this compound are also under scrutiny. Fluorinated drugs often exhibit prolonged circulation times due to reduced metabolic clearance by enzymes like cytochrome P450 (CYP). Understanding how 3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-amine behaves within biological systems is essential for optimizing dosing regimens and minimizing potential side effects. Pharmacokinetic modeling can provide valuable insights into absorption, distribution, metabolism, excretion (ADME), and toxicity (T), guiding its translation from bench to bedside.

In conclusion,3,3-difluoro-2-(2-fluoro-4-(trifluoromethyl)phenyl)propan-1-am ine (CAS No. 2229120-69-)6 represents a fascinating example of how strategic fluorination can enhance drug-like properties. Its structural features position it as a versatile scaffold for developing novel therapeutics targeting kinases or immune-related pathways. As research continues to uncover new applications for fluorinated compounds, this molecule holds promise for contributing significantly advances medicinal chemistry and therapeutic innovation.